Cas no 955903-90-9 (4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide)

• Product Name: 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• CAS No: 955903-90-9
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 4667390
• PubChem ID: 16954393
• Update Time: 2025-06-12

4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• 2H-1-Benzopyran-6-sulfonamide, 3,4-dihydro-4-oxo-
• 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

• Inchi： 1S/C9H9NO4S/c10-15(12,13)6-1-2-9-7(5-6)8(11)3-4-14-9/h1-2,5H,3-4H2,(H2,10,12,13)
• InChI Key： NUJKYUFXSULTMM-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(S(N)(=O)=O)C=C2C(=O)C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 483.2±55.0 °C at 760 mmHg
• Flash Point: 246.1±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

Chemical Profile of 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 955903-90-9)

4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 955903-90-9, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the benzopyran class, a structural motif known for its broad biological activity and utility in drug development. The presence of a sulfonamide functional group at the 6-position enhances its solubility and reactivity, making it a valuable scaffold for medicinal chemistry applications.

The 4-oxo-3,4-dihydro-2H-1-benzopyran core structure is derived from chromenone, which has been extensively studied for its pharmacological properties. The oxo group at the 4-position and the sulfonamide moiety at the 6-position contribute to the compound's unique electronic and steric properties, enabling diverse interactions with biological targets. This structural configuration has been explored in recent years for its potential as an inhibitor of various enzymes and receptors involved in metabolic diseases, inflammation, and cancer.

In recent academic research, derivatives of 4-oxo-3,4-dihydro-2H-1-benzopyran have shown promise as kinase inhibitors. Specifically, modifications at the 3-position of the benzopyran ring have been investigated to enhance binding affinity to protein targets. The sulfonamide group not only improves water solubility but also allows for further derivatization through amide or urea linkages, expanding the compound's pharmacophoric space. Such modifications have led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced toxicity.

One notable area of investigation involves the use of 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide as a precursor in the synthesis of protease inhibitors. Proteases play critical roles in various biological processes, including inflammation and viral replication. By targeting specific proteases, such as matrix metalloproteinases (MMPs) or caspases, researchers aim to develop treatments for conditions like rheumatoid arthritis or viral infections. The sulfonamide functionality provides a hinge-binding motif that is highly effective in interacting with the active sites of these enzymes.

Furthermore, the benzopyran scaffold has been recognized for its ability to cross the blood-brain barrier (BBB), making it an attractive candidate for central nervous system (CNS) drug development. Several studies have demonstrated that benzopyran derivatives can modulate neurotransmitter systems and exhibit neuroprotective effects. The incorporation of a sulfonamide group enhances metabolic stability while maintaining bioavailability, which is crucial for CNS-targeting drugs. This has prompted investigations into using 4-oxo-3,4-dihydro-2H-1-benzopyran-6-sulfonamide as a lead compound for developing novel therapeutics against neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent advances in computational chemistry have also highlighted the utility of 4-oxo-3,4-dihydro-2H-1-benzopyran derivatives in virtual screening campaigns. High-throughput docking studies have identified novel scaffolds with high affinity for target proteins, accelerating the drug discovery process. The sulfonamide group serves as a key pharmacophore in these interactions, often mediating hydrogen bonding or salt bridge formation with critical residues in protein active sites. This has enabled researchers to rapidly design and synthesize analogs with optimized binding properties.

The synthesis of 4-oxo-3,4-dihydro-2H-1-benzopyran derivatives typically involves multi-step organic reactions starting from readily available precursors such as coumarin or chromone derivatives. The introduction of the sulfonamide group is commonly achieved through nucleophilic substitution or condensation reactions with sulfonyl chlorides or carboxylic acids. These synthetic pathways are well-established and can be adapted to produce libraries of compounds for high-throughput screening (HTS). The availability of these synthetic routes has made CAS No. 955903-90 an accessible starting point for medicinal chemists exploring new drug candidates.

In clinical research settings, 4-hydroxychromenone derivatives, including those with sulfonamide functionalities, have been evaluated for their anti-inflammatory and antioxidant properties. Studies suggest that these compounds can modulate inflammatory pathways by inhibiting key enzymes like COX and LOX. Additionally, their ability to scavenge reactive oxygen species (ROS) makes them promising candidates for treating oxidative stress-related diseases such as aging-related disorders and cardiovascular diseases.

The future direction of research on 4-oxyo -3 , -dihydro -2 H -1 -benzopyra n -6 -sulf on am ide may include exploring its role in epigenetic modulation. Emerging evidence indicates that benzopyran derivatives can influence histone deacetylase (HDAC) activity, thereby affecting gene expression patterns. By targeting epigenetic enzymes, these compounds could potentially reverse aberrant gene silencing associated with various diseases. This opens up new avenues for therapeutic intervention beyond traditional enzyme inhibition strategies.

In conclusion,CAS No . 955903 -90 -9 represents a structurally intriguing compound with multiple potential applications in pharmaceutical research . Its unique combination o f functional groups , including th e ox o group an d th e sul fon am ide moiety , endows i t w ith broad biologic al p otential . Recen t stu dies ha v e demons trate d i ts utility i n dr ug deve lopment f or met abolic dis eased s , infl ammation , an d neurological dis orders . Th e comp ouround ' s sy nthe tic acc essibilit y an d pha rmacological prom ise make it a valuable scaffold f or further investigation . As resear ch conti nues to e xplore thi s class o f compoun ds , new therapeutic app licatio ns are likely to emerge . p>